Cas no 898449-41-7 (3-(3,4-dihydro-2H-pyrrol-5-yl)-3-(4-fluorophenyl)-1-phenylurea)

• Product Name: 3-(3,4-dihydro-2H-pyrrol-5-yl)-3-(4-fluorophenyl)-1-phenylurea
• CAS No: 898449-41-7
• MF: C₁₇H₁₆FN₃O
• MW: 297.326847076416
• CID: 5484454
• Update Time: 2025-08-05

3-(3,4-dihydro-2H-pyrrol-5-yl)-3-(4-fluorophenyl)-1-phenylurea Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dihydro-2H-pyrrol-5-yl)-1-(4-fluorophenyl)-3-phenylurea
• 3-(3,4-dihydro-2H-pyrrol-5-yl)-3-(4-fluorophenyl)-1-phenylurea

• Inchi： 1S/C17H16FN3O/c18-13-8-10-15(11-9-13)21(16-7-4-12-19-16)17(22)20-14-5-2-1-3-6-14/h1-3,5-6,8-11H,4,7,12H2,(H,20,22)
• InChI Key： JPRYRURWXHCNAE-UHFFFAOYSA-N
• SMILES： N(C1=NCCC1)(C1=CC=C(F)C=C1)C(NC1=CC=CC=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 3-(3,4-dihydro-2H-pyrrol-5-yl)-3-(4-fluorophenyl)-1-phenylurea

Comprehensive Overview of 3-(3,4-dihydro-2H-pyrrol-5-yl)-3-(4-fluorophenyl)-1-phenylurea (CAS No. 898449-41-7)

The compound 3-(3,4-dihydro-2H-pyrrol-5-yl)-3-(4-fluorophenyl)-1-phenylurea (CAS No. 898449-41-7) is a synthetic organic molecule with a unique structural framework. Its chemical name highlights key functional groups, including a dihydropyrrole ring, a fluorophenyl moiety, and a phenylurea backbone. This combination of features makes it a subject of interest in medicinal chemistry and pharmaceutical research, particularly in the context of targeted drug design and small-molecule therapeutics.

In recent years, the demand for fluorinated compounds has surged due to their enhanced metabolic stability and bioavailability. The presence of a 4-fluorophenyl group in this molecule aligns with current trends in drug development, where fluorine incorporation is often leveraged to improve pharmacokinetic properties. Researchers are increasingly exploring urea derivatives like this compound for their potential as kinase inhibitors or modulators of protein-protein interactions, addressing unmet medical needs in oncology and inflammatory diseases.

The dihydropyrrole core in CAS 898449-41-7 is particularly noteworthy. This heterocyclic scaffold is prevalent in bioactive molecules and has been associated with diverse pharmacological activities. Its incorporation into the structure may contribute to binding affinity and selectivity toward biological targets. Computational studies and QSAR modeling (Quantitative Structure-Activity Relationship) are often employed to predict the compound's interactions with enzymes or receptors, making it a candidate for virtual screening campaigns in drug discovery pipelines.

From a synthetic chemistry perspective, the preparation of 3-(3,4-dihydro-2H-pyrrol-5-yl)-3-(4-fluorophenyl)-1-phenylurea involves multi-step organic transformations. Key steps may include palladium-catalyzed cross-coupling reactions to introduce the fluorophenyl group and condensation reactions to form the urea linkage. These methods are widely discussed in modern literature, reflecting the growing interest in sustainable and efficient synthetic protocols. Green chemistry principles, such as catalyst recycling and solvent optimization, are increasingly applied to such syntheses to minimize environmental impact.

Analytical characterization of this compound typically employs advanced techniques like NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods confirm the molecular structure and purity, which are critical for subsequent biological evaluation. The compound's physicochemical properties—such as logP, solubility, and stability—are also assessed to guide formulation development, a topic of high relevance in pre-clinical research.

In the context of drug repurposing, CAS 898449-41-7 has attracted attention as a potential candidate for new therapeutic indications. With the rise of AI-driven drug discovery, databases containing such compounds are frequently mined for hidden potentials. Questions like "Can urea derivatives modulate immune checkpoints?" or "How does fluorination affect target engagement?" are frequently explored in scientific forums, underscoring the compound's relevance to contemporary research.

Regulatory and safety profiles of 3-(3,4-dihydro-2H-pyrrol-5-yl)-3-(4-fluorophenyl)-1-phenylurea are rigorously evaluated during development. While not classified as hazardous, standard handling protocols for laboratory chemicals apply. Its stability under various pH conditions and thermal stress is often investigated to ensure compatibility with industrial-scale production, a concern for manufacturers optimizing API synthesis (Active Pharmaceutical Ingredient).

In summary, 898449-41-7 represents a compelling case study in modern chemical research. Its structural complexity, combined with the strategic placement of functional groups, offers fertile ground for innovation in therapeutic development. As the scientific community continues to explore small-molecule modulators and fragment-based drug design, compounds like this will remain at the forefront of interdisciplinary research.